2-(4-Chlorophenyl)-3-oxovaleronitrile
Overview
Description
2-(4-Chlorophenyl)-3-oxovaleronitrile, also known as this compound, is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Degradation
The environmental impact of chlorophenyl compounds, including their potential as pollutants and their degradation pathways, is a significant area of research. Studies have assessed the consequences of contamination by chlorophenols in aquatic environments. These compounds, closely related to 2-(4-Chlorophenyl)-3-oxovaleronitrile, generally exert moderate toxic effects on mammalian and aquatic life. The toxicity to fish upon long-term exposure may be considerable, especially for compounds like 2,4-dichlorophenol. The persistence of these contaminants in the environment can vary, being low in the presence of adapted microflora capable of biodegrading these compounds but may become moderate to high depending on environmental conditions. Bioaccumulation is expected to be low, although a notable characteristic of chlorophenols is their strong organoleptic effect (Krijgsheld & Gen, 1986).
Biodegradation and Remediation Techniques
Research on the biodegradation and remediation of chlorophenols and related compounds like this compound focuses on methods to mitigate their environmental impact. Zero valent iron (ZVI) and iron-based bimetallic systems have been explored for their potential to efficiently dechlorinate chlorophenols. These studies emphasize the processes, mechanisms, and the role of iron oxides formed on the ZVI surface in the removal of chlorophenols from the environment. While ZVI is commonly used for dechlorination, its reactivity is limited due to surface passivation over time. However, iron-based bimetallic systems offer an effective alternative, displaying superior performance over unmodified ZVI. These systems depend on metal combinations, properties of the metals, and characteristics of the target chlorophenol for their efficiency and rate of hydrodechlorination (Gunawardana, Singhal, & Swedlund, 2011).
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Properties
IUPAC Name |
2-(4-chlorophenyl)-3-oxopentanenitrile |
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InChI |
InChI=1S/C11H10ClNO/c1-2-11(14)10(7-13)8-3-5-9(12)6-4-8/h3-6,10H,2H2,1H3 |
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InChI Key |
NKRGJBDEEGULAN-UHFFFAOYSA-N |
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Canonical SMILES |
CCC(=O)C(C#N)C1=CC=C(C=C1)Cl |
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Molecular Formula |
C11H10ClNO |
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DSSTOX Substance ID |
DTXSID20970817 |
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| Record name | 2-(4-Chlorophenyl)-3-oxopentanenitrile | |
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Molecular Weight |
207.65 g/mol |
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CAS No. |
55474-40-3 |
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| Record name | 4-Chloro-α-(1-oxopropyl)benzeneacetonitrile | |
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| Record name | 2-(4-Chlorophenyl)-3-oxopentanenitrile | |
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| Record name | 2-(4-Chlorophenyl)-3-oxopentanenitrile | |
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| Record name | 2-(4-chlorophenyl)-3-oxovaleronitrile | |
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| Record name | 2-(4-CHLOROPHENYL)-3-OXOPENTANENITRILE | |
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